Cas no 82452-93-5 (Calix8arene)

Calix[8]arene is a macrocyclic oligomer composed of eight phenolic units linked by methylene bridges, forming a versatile three-dimensional cavity. Its large ring structure enables exceptional host-guest interactions, making it valuable in molecular recognition, supramolecular chemistry, and sensor applications. The compound exhibits high binding affinity for larger guest molecules due to its expanded cavity size compared to smaller calixarenes. Its tunable functionalization at the upper and lower rims allows for tailored selectivity and solubility. Calix[8]arene is also explored in catalysis, nanotechnology, and drug delivery systems due to its structural flexibility and ability to form stable complexes with metals or organic species.

Calix8arene structure

Product Name:Calix8arene

CAS No:82452-93-5

MF:C₅₆H₄₈O₈

MW:848.975536346436

MDL:MFCD00143914

CID:90828

PubChem ID:24885878

Update Time:2025-05-22

Calix8arene Chemical and Physical Properties

Names and Identifiers

- Calix[8]arene
- 49,50,51,52,53,54,55,56-octahydroxycalix[8]-arene
- 49,50,51,52,53,54,55,56-octakis(hydroxy)calix[8]arene
- Octahydroxycalix[8]arene
- para-H-calix[8]arene
- p-H-calix[8]arene
- Calix[8]areneoctol
- LS-15511
- Calix(8)arene
- J-700386
- ethyl-5-nitro-1h-indole-carboxylate
- DTXSID40369269
- AKOS015916149
- D89405
- 82452-93-5
- CS-0368208
- W-203872
- MFCD00143914
- FT-0623425
- Calix[8]arene, technical, >=90% (CH)
- SCHEMBL12168748
- nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3(56),4,6,9(55),10,12,15(54),16,18,21(53),22,24,27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol
- NONACYCLO[43.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1).1(3)(3),(3)?.1(3)?,?(3)]HEXAPENTACONTA-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21(53),22,24,27(52),28,30,33(51),34,36,39(50),40,42,45,47-TETRACOSAEN-49,50,51,52,53,54,55,56-OCTOL
- Calix8arene
- MDL： MFCD00143914
- Inchi： 1S/C56H48O8/c57-49-33-9-1-10-34(49)26-36-12-3-14-38(51(36)59)28-40-16-5-18-42(53(40)61)30-44-20-7-22-46(55(44)63)32-48-24-8-23-47(56(48)64)31-45-21-6-19-43(54(45)62)29-41-17-4-15-39(52(41)60)27-37-13-2-11-35(25-33)50(37)58/h1-24,57-64H,25-32H2
- InChI Key： HDPRHRZFFPXZIL-UHFFFAOYSA-N
- SMILES： OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC7C(O)=C(CC8C(O)=C(CC9C(O)=C(CC=1C=CC=2)C=CC=9)C=CC=8)C=CC=7)C=CC=6)C=CC=5)C=CC=4)C=CC=3

Computed Properties

Exact Mass: 848.33500
Monoisotopic Mass: 848.335
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 64
Rotatable Bond Count: 0
Complexity: 1040
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 12.5
Topological Polar Surface Area: 162A^2

Experimental Properties

Color/Form: Cream or light brown or light yellow powder
Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: >450 ºC
Boiling Point: 757.04°C (rough estimate)
Refractive Index: 1.6000 (estimate)
Solubility: Insuluble (5.8E-6 g/L) (25 ºC),
Water Partition Coefficient: Sparingly soluble in water (5.8E-6 g/L) (25°C).
PSA: 161.84000
LogP: 10.37120
Solubility: Not determined

Calix8arene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

Calix8arene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	69066-1G	Calix[8]arene	82452-93-5	technical, ≥90% (CH)	1G	￥ 1077	2022-04-25
BAI LING WEI Technology Co., Ltd.	B21666-1g	Calix[8]arene, 97%	82452-93-5	97%	1g	￥ 754	2022-04-26
BAI LING WEI Technology Co., Ltd.	B21666-5g	Calix[8]arene, 97%	82452-93-5	97%	5g	￥ 3776	2022-04-26
BAI LING WEI Technology Co., Ltd.	B21666-25g	Calix[8]arene, 97%	82452-93-5	97%	25g	￥ 9262	2022-04-26
BAI LING WEI Technology Co., Ltd.	C1435-1G	Calix[8]arene	82452-93-5	90.0%(LC)	1G	¥ 760	2021-07-08
BAI LING WEI Technology Co., Ltd.	C1435-5G	Calix[8]arene	82452-93-5	90.0%(LC)	5G	¥ 2620	2021-07-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21666-1g	Calix[8]arene, 97%	82452-93-5	97%	1g	￥642.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21666-5g	Calix[8]arene, 97%	82452-93-5	97%	5g	￥3073.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21666-25g	Calix[8]arene, 97%	82452-93-5	97%	25g	￥8801.00	2023-02-26
abcr	AB132213-1 g	Calix[8]arene, 97%; .	82452-93-5	97%	1 g	€81.30	2023-07-20

Calix8arene Production Method

Production Method 1

68971-82-4

82452-93-5

Reaction Conditions

1.1 Reagents: Phenol Catalysts: Aluminum chloride Solvents: Toluene

Reference

Convenient one pot procedure for synthesis of formylated calix[n]arenes

Chawla, H. M.; et al, Synthetic Communications, 2001, 31(17), 2605-2611

Production Method 2

82452-93-5

Reaction Conditions

1.1 Reagents: Formamide, N,N-dimethyl-, compd. with iron chloride (FeCl3) (6:1) Solvents: Dimethylformamide ; 1 h, 60 °C

Reference

Structural analysis of calix[n]arene-iron(III) complexes (n = 4, 6, 8) and thermal decomposition of the parent calix[n]arenes

Deligoz, Hasalettin; et al, Journal of Coordination Chemistry, 2007, 60(1), 73-83

Production Method 3

68971-82-4

82452-93-5

Reaction Conditions

1.1 Reagents: Phenol Solvents: Toluene ; 2 min, heated
1.2 Reagents: Aluminum chloride ; 20 min

Reference

Efficient synthesis of p-sulfonic acid calixarene under ultrasonic irradiation

An, Lin; et al, Huaxue Shiji, 2014, 36(8), 755-757

Production Method 4

82452-93-5

Reaction Conditions

1.1 Solvents: Xylene ; 4 h, 120 °C

Reference

Spectral investigations on 2,3-bis(chloromethyl)-1,4-anthraquinone: solvent effects and host-guest interactions

Umadevi, M.; et al, Journal of Fluorescence, 2006, 16(4), 569-579

Production Method 5

82452-93-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide
2.1 Reagents: Phenol Catalysts: Aluminum chloride Solvents: Toluene ; 1 h, rt

Reference

Features of solution behavior of polymer stars with arms of poly-2-alkyl-2-oxazolines copolymers grafted to upper rim of calix[8]arene

Kirila, Tatyana ; et al, Polymers (Basel, 2021, 13(15),

Production Method 6

82452-93-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: o-Xylene , Water ; 4 h, reflux
2.1 Reagents: Phenol , Aluminum chloride Solvents: Toluene ; 1 h, rt

Reference

Star Poly(2-alkyl-2-oxazolines) Based on Octa-(chlorosulfonyl)-calix[8]arene

Blokhin, A. N.; et al, Polymer Science, 2018, 60(3), 307-316

Calix8arene Raw materials

Calix8arene Preparation Products

Calix8arene (82452-93-5)

Calix8arene Related Literature

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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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